Cas no 2172254-30-5 (2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine)

2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine structure
2172254-30-5 structure
Product Name:2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
CAS No:2172254-30-5
MF:C11H22N4
MW:210.319181919098
CID:6110824
PubChem ID:165587264
Update Time:2025-05-19

2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
    • 2-[1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
    • EN300-1598008
    • 2172254-30-5
    • Inchi: 1S/C11H22N4/c1-5-9(4)15-11(8(2)3)10(6-7-12)13-14-15/h8-9H,5-7,12H2,1-4H3
    • InChI Key: XEFYSFVXTMLBTL-UHFFFAOYSA-N
    • SMILES: N1(C(=C(CCN)N=N1)C(C)C)C(C)CC

Computed Properties

  • Exact Mass: 210.18444672g/mol
  • Monoisotopic Mass: 210.18444672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 56.7Ų

2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1598008-0.05g
2-[1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172254-30-5
0.05g
$1500.0 2023-06-04
Enamine
EN300-1598008-0.1g
2-[1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172254-30-5
0.1g
$1572.0 2023-06-04
Enamine
EN300-1598008-0.25g
2-[1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172254-30-5
0.25g
$1642.0 2023-06-04
Enamine
EN300-1598008-0.5g
2-[1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172254-30-5
0.5g
$1714.0 2023-06-04
Enamine
EN300-1598008-1.0g
2-[1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172254-30-5
1g
$1785.0 2023-06-04
Enamine
EN300-1598008-2.5g
2-[1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172254-30-5
2.5g
$3501.0 2023-06-04
Enamine
EN300-1598008-5.0g
2-[1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172254-30-5
5g
$5179.0 2023-06-04
Enamine
EN300-1598008-10.0g
2-[1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172254-30-5
10g
$7681.0 2023-06-04
Enamine
EN300-1598008-50mg
2-[1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172254-30-5
50mg
$1500.0 2023-09-23
Enamine
EN300-1598008-100mg
2-[1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
2172254-30-5
100mg
$1572.0 2023-09-23

Additional information on 2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

Introduction to 2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172254-30-5)

2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2172254-30-5, represents a novel heterocyclic structure that integrates multiple functional groups, making it a promising candidate for further exploration in drug discovery and medicinal chemistry. The molecular architecture of this compound features a triazole core, which is well-documented for its versatility in medicinal applications, alongside aliphatic side chains derived from butane and propanol moieties.

The triazole ring in 2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine contributes to its unique electronic and steric properties, which are critical for interactions with biological targets. Triazoles have been extensively studied for their role in various pharmacological contexts, including antifungal, antiviral, and anti-inflammatory applications. The presence of both butan-2-yl and propan-2-yl substituents introduces additional conformational flexibility, enabling the compound to adopt multiple binding orientations that could enhance its affinity for specific biomolecules.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between such complex molecules and their biological targets. The three-dimensional structure of 2-(butanamido)-5-propyltriazole derivatives has been computationally analyzed to predict potential binding modes with enzymes and receptors. These studies suggest that the compound may exhibit inhibitory activity against certain therapeutic targets, particularly those involved in metabolic pathways and signal transduction.

The synthesis of CAS No. 2172254-30-5 involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the triazole ring via cycloaddition reactions, followed by alkylation processes to introduce the butanamido and propyl substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds with high regioselectivity. Such synthetic strategies align with the growing emphasis on sustainable chemistry, where efficient and atom-economical reactions are prioritized.

In the realm of medicinal chemistry, the exploration of novel heterocycles like triazole-containing compounds has opened up new avenues for therapeutic intervention. The structural motif of (butanamido)propyltriazole has shown promise in preclinical studies as a scaffold for developing small-molecule inhibitors. For instance, derivatives with similar scaffolds have been investigated for their potential in modulating kinases and other enzymes implicated in cancer progression. While further research is needed to fully elucidate the pharmacological profile of 2172254-30-5, its unique structural features make it an intriguing subject for future drug development.

The role of computational tools in predicting biological activity cannot be overstated. High-throughput virtual screening (HTVS) has enabled researchers to rapidly assess the potential efficacy of numerous compounds against large libraries of protein targets. In one notable study, virtual screening was employed to identify triazole derivatives with inhibitory activity against a specific enzyme family. Among these candidates, (butanamido)propyltriazole analogs demonstrated promising binding affinities, prompting further experimental validation.

The chemical stability and solubility profile of CAS No. 2172254-30-5 are also critical factors to consider in its potential pharmaceutical applications. Preliminary solubility studies indicate that the compound exhibits moderate solubility in common organic solvents but limited water solubility. This characteristic may influence its formulation as an active pharmaceutical ingredient (API), necessitating strategies such as prodrug design or co-solvent systems to enhance bioavailability.

Future directions in the study of this compound may include exploring its derivatives through structure-based drug design (SBDD). By leveraging crystallographic data or computational models of target proteins, researchers can rationally modify key pharmacophoric elements to optimize potency and selectivity. For example, substituent variations at the triazole nitrogen atoms or modifications to the aliphatic side chains could significantly alter binding interactions without compromising overall efficacy.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized how compounds are prioritized for experimental testing. Predictive models trained on large datasets can forecast physicochemical properties and biological activities with remarkable accuracy. In this context, 2172254-30-5 has been flagged as a high-potential candidate based on its structural features and predicted interactions with known drug targets.

Environmental considerations also play a role in modern chemical research. The synthesis and handling of complex molecules must be conducted with minimal environmental impact, adhering to green chemistry principles wherever possible. Techniques such as solvent recovery systems and catalytic methods that reduce waste generation are being increasingly adopted in laboratories focused on developing novel therapeutics like (butanamido)propyltriazole derivatives.

In conclusion,CAS No 2172254 30 5 represents a fascinating example of how structural complexity can be leveraged to develop innovative pharmacological agents. Its unique combination of functional groups positions it as a valuable tool for both academic research and industrial drug development efforts aimed at addressing unmet medical needs across various therapeutic areas.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk